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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Solvent Black 46. This document details its known solubility in various organic solvents,

outlines a general experimental protocol for determining solubility, and presents a visual
workflow for this procedure.

Introduction to Solvent Black 46

Solvent Black 46 is a black, monoazo dye.[1][2] It is primarily used in the formulation of
printing inks and for coloring plastics and other hydrocarbon-based products.[3][4][5][6] Its
solubility in organic solvents is a critical factor for its application, directly impacting its
performance and stability in various formulations. This guide aims to provide a foundational
understanding of its solubility profile.

Physicochemical Properties

A summary of the key physical and chemical properties of Solvent Black 46 is provided in the
table below.
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Property Value Reference
CAS Number 65294-17-9 [1][7]
Molecular Formula C43H46N603S [7]
Molecular Weight 726.93 g/mol [7]
Appearance Reddish-black powder [1]

Melting Point 130 °C [1]

Density 0.50 g/cm?3 [1]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for Solvent Black 46
in selected organic solvents. The data is sourced from technical datasheets provided by
chemical suppliers. It is important to note that these values should be considered as indicative
and may vary depending on the specific grade of the dye and the experimental conditions.

Organic Solvent Chemical Formula Solubility ( g/100 mL)
Acetone C3H60 28.0

Butyl Acetate C6H1202 10.0

Dichloromethane CH2CI2 11.68

Ethanol C2H50H 3.55

Toluene (Methylbenzene) C7HS8 1.03

Water H20 Insoluble

Data sourced from a technical datasheet.[1]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of Solvent Black 46 in an
organic solvent of interest. This protocol is based on the isothermal shake-flask method, a
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common technique for solubility measurement.
4.1. Materials and Equipment

e Solvent Black 46

o Selected organic solvent(s) of analytical grade
e Analytical balance

e Volumetric flasks

e Screw-capped vials

o Constant temperature shaker bath or incubator
e Syringe filters (e.g., 0.45 um PTFE)

o UV-Vis spectrophotometer

o Cuvettes (quartz or glass, as appropriate for the solvent)
4.2. Procedure

e Preparation of a Saturated Solution:

o Add an excess amount of Solvent Black 46 to a known volume of the organic solvent in a
screw-capped vial. The excess solid should be clearly visible.

o Place the vial in a constant temperature shaker bath set to the desired temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium
is reached.

o Sample Collection and Filtration:

o After the equilibration period, allow the vial to stand undisturbed in the constant
temperature bath for at least 4 hours to allow the excess solid to settle.
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o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a syringe filter into a clean, dry vial to
remove any undissolved particles.

e Analysis by UV-Vis Spectrophotometry:

o Preparation of Standard Solutions: Prepare a series of standard solutions of Solvent
Black 46 of known concentrations in the same organic solvent.

o Determination of Maximum Wavelength (Amax): Scan one of the standard solutions over a
suitable wavelength range to determine the Amax, the wavelength at which the dye
exhibits maximum absorbance.

o Calibration Curve: Measure the absorbance of each standard solution at the determined
Amax. Plot a graph of absorbance versus concentration to generate a calibration curve.

o Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent
to bring its absorbance within the linear range of the calibration curve. Measure the
absorbance of the diluted sample at Amax.

» Calculation of Solubility:

o Use the equation of the calibration curve to determine the concentration of the diluted
sample.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o Express the solubility in the desired units (e.g., g/L or g/100 mL).

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
solubility of Solvent Black 46.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Solvent Black 46.

Conclusion

This technical guide has summarized the currently available solubility data for Solvent Black
46 in a selection of organic solvents. For applications requiring solubility information in other
solvents or under different conditions, the provided experimental protocol offers a robust
methodology for its determination. The visualized workflow provides a clear and concise
overview of the steps involved in this process. For researchers and professionals,
understanding and experimentally verifying the solubility of Solvent Black 46 is crucial for its
successful application in various formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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